Cas no 24068-54-0 (1-(5-Methylisoxazol-3-yl)ethanone)
24068-54-0 structure
Product Name:1-(5-Methylisoxazol-3-yl)ethanone
CAS No:24068-54-0
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD11847446
CID:252398
PubChem ID:11147714
Update Time:2025-04-19
1-(5-Methylisoxazol-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Methylisoxazol-3-yl)ethanone
- 1-(5-methyl-1,2-oxazol-3-yl)ethanone
- 1-(5-methyl-3-isoxazolyl)ethanone
- Ethanone, 1-(5-methyl-3-isoxazolyl)-
- 3-acetyl-5-methylisoxazole
- 5-Methyl-3-acetyl-isoxazol
- ETH015
- 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
- KYVXYWKQFCSMHL-UHFFFAOYSA-N
- Methyl 5-methyl-3-isoxazolyl ketone
- 1733AB
- NE15289
- 1-(5-methylisoxazol-3-yl)ethan-1-one
- EN001269
- AM803572
-
- MDL： MFCD11847446
- Inchi： 1S/C6H7NO2/c1-4-3-6(5(2)8)7-9-4/h3H,1-2H3
- InChI Key： KYVXYWKQFCSMHL-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C(C)=O)=N1
Computed Properties
- Exact Mass: 125.04800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 43.1
Experimental Properties
- PSA: 43.10000
- LogP: 1.18560
1-(5-Methylisoxazol-3-yl)ethanone Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature(BD51520)
1-(5-Methylisoxazol-3-yl)ethanone Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-Methylisoxazol-3-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-1g |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 1g |
752.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-100mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 100mg |
340CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-250mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 250mg |
778CNY | 2021-05-08 | |
| Ambeed | A247872-100mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 100mg |
$10.0 | 2025-02-21 | |
| Ambeed | A247872-250mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 250mg |
$23.0 | 2025-02-21 | |
| Ambeed | A247872-1g |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 1g |
$71.0 | 2025-02-21 | |
| Ambeed | A247872-5g |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 5g |
$227.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-200mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 200mg |
245.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU789-50mg |
1-(5-Methylisoxazol-3-yl)ethanone |
24068-54-0 | 98% | 50mg |
104.0CNY | 2021-07-10 | |
| Chemenu | CM124621-1g |
1-(5-methylisoxazol-3-yl)ethan-1-one |
24068-54-0 | 98% | 1g |
$211 | 2021-08-05 |
1-(5-Methylisoxazol-3-yl)ethanone Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
24068-54-0 (1-(5-Methylisoxazol-3-yl)ethanone) Related Products
- 93422-80-1(Ethanone,1-[5-(chloromethyl)-3-isoxazolyl]-)
- 56400-88-5(2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone)
- 63341-11-7(1-Propanone,1-(5-ethyl-3-isoxazolyl)-(9CI))
- 88511-37-9(1-(1,2-oxazol-3-yl)ethan-1-one)
- 478044-09-6(1-Pentanone,1-(5-methyl-3-isoxazolyl)-(9CI))
- 68659-04-1(1-(3-Acetyl-1,2-oxazol-5-yl)ethanone)
- 93422-81-2(Ethanone,1-(5-propyl-3-isoxazolyl)-)
- 110578-31-9(Ethanone,1-[5-(2-methylpropyl)-3-isoxazolyl]-)
- 121604-54-4(3-Isopropylisoxazole-5-carbaldehyde)
- 92096-06-5(1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
